molecular formula C20H19N3O4 B10809606 8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one

8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one

Cat. No.: B10809606
M. Wt: 365.4 g/mol
InChI Key: LUCWHOSVEZMKHT-UHFFFAOYSA-N
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Description

8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one is a synthetic coumarin derivative featuring a methoxy group at position 8 and a 4-pyridin-2-ylpiperazine-1-carbonyl substituent at position 3 of the chromen-2-one core. The compound is synthesized via multi-step reactions, starting from 2-hydroxy-3-methoxybenzaldehyde and ethyl acetoacetate under solvent-free, piperidine-catalyzed conditions to form 3-acetyl-8-methoxy-2H-chromen-2-one as a precursor . This compound is of interest due to its structural complexity, which may confer unique biological or physicochemical properties compared to simpler coumarins.

Properties

Molecular Formula

C20H19N3O4

Molecular Weight

365.4 g/mol

IUPAC Name

8-methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one

InChI

InChI=1S/C20H19N3O4/c1-26-16-6-4-5-14-13-15(20(25)27-18(14)16)19(24)23-11-9-22(10-12-23)17-7-2-3-8-21-17/h2-8,13H,9-12H2,1H3

InChI Key

LUCWHOSVEZMKHT-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)N3CCN(CC3)C4=CC=CC=N4

Origin of Product

United States

Comparison with Similar Compounds

Structural Features and Substituent Variations

The compound’s distinctiveness arises from its 3-(4-pyridin-2-ylpiperazine-1-carbonyl) substituent, which differentiates it from other coumarin derivatives. Below is a comparative analysis with structurally related analogs:

Compound Name Core Structure Substituents Key Features Reference
8-Methoxy-3-(4-pyridin-2-ylpiperazine-1-carbonyl)chromen-2-one Chromen-2-one - 8-OCH₃
- 3-(4-pyridin-2-ylpiperazine-1-carbonyl)
Pyridine-piperazine hybrid; potential for enhanced receptor binding due to nitrogen-rich groups.
10-Methoxy-7-methyl-2H-benzo[g]chromen-2-one (3) Benzo[g]chromen-2-one - 10-OCH₃
- 7-CH₃
Extended aromatic system; methyl substitution may increase lipophilicity.
5,7-Dimethoxy-8-(3-methyl-2-oxo-butyl)coumarin (6) Chromen-2-one - 5,7-OCH₃
- 8-(3-methyl-2-oxo-butyl)
Branched alkyl chain at position 8; keto group could influence reactivity.
4-(3-Piperazine-1-yl-propoxy)-7-methoxy-3-phenyl-chromen-2-one derivatives Chromen-2-one - 7-OCH₃
- 4-(3-piperazinylpropoxy)
- 3-Ph (e.g., 4e, 4h)
Piperazine linked via propoxy spacer; phenyl group at position 3 enhances steric bulk.
6-Chloro-8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-4-methylchromen-2-one Chromen-2-one - 6-Cl
- 8-(piperazinylmethyl)
- 7-OH
- 4-CH₃
Chloro and hydroxy groups enhance polarity; ethyl-piperazine improves solubility.
8-Methoxy-3-[7-(4-methoxyphenyl-2-oxoethoxy)-2-oxochromen-4-yl]chromen-2-one Chromen-2-one - 8-OCH₃
- 3-(aryloxyethoxy)
Bis-coumarin structure; methoxy groups may stabilize π-π interactions.

Computational and Spectroscopic Studies

  • Spectroscopic Characterization : Analogs such as 9-Methoxy-2H-Furo[3,2-g]Chromen-2-One () have been studied using FT-IR and FT-Raman spectroscopy, revealing correlations between methoxy positioning and vibrational modes . Similar analyses for the target compound could elucidate its conformational stability.
  • Quantum Chemical Calculations : Studies on 1-Phenylcyclopentane Carboxylic Acid () and azodyes () demonstrate the utility of DFT methods (e.g., B3LYP/6-311G) in predicting electronic properties and anti-corrosive behavior . These approaches could model the target compound’s reactivity and intermolecular interactions.

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